Cas no 2229287-41-4 (1-(methylsulfanyl)-3-(2-nitroethyl)benzene)

• Product Name: 1-(methylsulfanyl)-3-(2-nitroethyl)benzene
• CAS No: 2229287-41-4
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 6395530
• PubChem ID: 165846052
• Update Time: 2025-05-23

1-(methylsulfanyl)-3-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfanyl)-3-(2-nitroethyl)benzene
• 2229287-41-4
• EN300-1750328

• Inchi： 1S/C9H11NO2S/c1-13-9-4-2-3-8(7-9)5-6-10(11)12/h2-4,7H,5-6H2,1H3
• InChI Key： LOSHGZQARRXYAE-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.1Ų

Additional information on 1-(methylsulfanyl)-3-(2-nitroethyl)benzene

Introduction to 1-(methylsulfanyl)-3-(2-nitroethyl)benzene (CAS No: 2229287-41-4)

1-(methylsulfanyl)-3-(2-nitroethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No) 2229287-41-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a benzene core substituted with a methylsulfanyl group at the 1-position and a 2-nitroethyl group at the 3-position, exhibits unique structural and chemical properties that make it a subject of interest for further exploration in drug discovery and synthetic chemistry.

The molecular structure of 1-(methylsulfanyl)-3-(2-nitroethyl)benzene contributes to its potential biological activity, which has been the focus of several recent studies. The presence of both electron-withdrawing and electron-donating groups on the benzene ring creates a complex electronic environment, influencing its reactivity and interaction with biological targets. This compound’s design allows for modifications that could enhance its pharmacological profile, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their diverse biological activities. The nitro group in 1-(methylsulfanyl)-3-(2-nitroethyl)benzene serves as a key functional moiety that can be further modified to improve solubility, bioavailability, and target specificity. Researchers have been investigating how structural variations in this class of compounds can lead to enhanced efficacy in treating various diseases, including inflammatory disorders and infectious diseases.

One of the most compelling aspects of 1-(methylsulfanyl)-3-(2-nitroethyl)benzene is its versatility in synthetic chemistry. The compound can serve as a building block for more complex molecules, allowing chemists to design derivatives with tailored properties. For instance, the methylsulfanyl group provides a site for further functionalization, while the nitroethyl side chain offers opportunities for bioconjugation and derivatization. These features make it an attractive candidate for developing new drugs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-(methylsulfanyl)-3-(2-nitroethyl)benzene with greater accuracy. Molecular modeling studies have shown that this compound can interact with specific protein targets, suggesting potential therapeutic applications. For example, its structure may allow it to modulate enzyme activity or interfere with signaling pathways involved in disease progression. These findings highlight the importance of computational tools in guiding experimental efforts and accelerating the discovery process.

The synthesis of 1-(methylsulfanyl)-3-(2-nitroethyl)benzene presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and regioselectivity is crucial to obtaining the desired product in high yield and purity. However, recent developments in catalytic methods have made it possible to achieve these goals more efficiently. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the benzene ring and introduce the substituents in a controlled manner.

From a medicinal chemistry perspective, 1-(methylsulfanyl)-3-(2-nitroethyl)benzene represents an exciting example of how structural diversity can lead to novel therapeutic agents. Its unique combination of functional groups makes it a promising candidate for further investigation in preclinical studies. By understanding its mechanism of action and optimizing its chemical properties, researchers hope to develop new treatments that address unmet medical needs.

The future direction of research on 1-(methylsulfanyl)-3-(2-nitroethyl)benzene will likely focus on expanding its pharmacological applications and improving its synthetic accessibility. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate laboratory findings into clinical benefits. As our understanding of this compound grows, so too will its potential as a tool for advancing human health.